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Compound of Interest

Compound Name: 3-Ethylisoxazol-5-amine

Cat. No.: B1588958

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for
3-Ethylisoxazol-5-amine, a heterocyclic compound of interest to researchers, scientists, and
professionals in drug development. This document delves into the nuclear magnetic resonance
(NMR), infrared (IR), and mass spectrometry (MS) data, offering insights into the structural
elucidation and analytical characterization of this molecule.

Introduction

3-Ethylisoxazol-5-amine belongs to the isoxazole class of heterocyclic compounds, which are
integral scaffolds in numerous pharmacologically active agents. The precise characterization of
such molecules is paramount for drug discovery and development, ensuring purity, confirming
identity, and understanding molecular behavior. Spectroscopic techniques are indispensable
tools in this endeavor. This guide will present and interpret the predicted spectroscopic data for
3-Ethylisoxazol-5-amine, providing a foundational understanding for its analysis.

Molecular Structure and Atom Numbering

To facilitate the discussion of the spectroscopic data, the following diagram illustrates the
structure of 3-Ethylisoxazol-5-amine with the conventional atom numbering system.
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Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588958#spectroscopic-data-for-3-ethylisoxazol-5-
amine-nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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